4-[2-(2-hydroxybenzoyl)hydrazino]-4-oxo-2-butenoic acid

• IUPAC Name: (E)-4-[2-(2-hydroxybenzoyl)hydrazinyl]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C11H10N2O5/c14-8-4-2-1-3-7(8)11(18)13-12-9(15)5-6-10(16)17/h1-6,14H,(H,12,15)(H,13,18)(H,16,17)/b6-5+
• InChI Key: YFYDBSIHPGSBLF-AATRIKPKSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NNC(=O)C=CC(=O)O)O
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)NNC(=O)/C=C/C(=O)O)O
• Molecular Formula: C11H10N2O5
• Molecular Weight: 250.21 g/mol

Description

4-[2-(2-hydroxybenzoyl)hydrazino]-4-oxo-2-butenoic acid, also known as HBB, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. HBB is a small molecule that belongs to the class of hydrazine derivatives and has a molecular weight of 282.26 g/mol.

Scientific Research Applications

Material Science Applications

Polymer Synthesis : Compounds related to 4-[2-(2-hydroxybenzoyl)hydrazino]-4-oxo-2-butenoic acid have been utilized in the synthesis of novel polymers. For example, derivatives like 4-(4-hydroxyphenyl)phthalazin-1-one, obtained from reactions involving similar benzoyl and hydroxy components, are used to produce high molecular weight linear polymers. These polymers exhibit high thermal stability and could potentially have applications in high-performance materials due to their thermooxidative stability and high glass transition temperatures (Tg's) approaching 300°C (Berard, Paventi, Chan, & Hay, 1994).

Biochemistry and Pharmaceutical Research

Antibacterial Activity : Derivatives of 4-aryl-2-hydroxy-4-oxo-2-butenoic (aroylpyruvic) acids, similar in structure to the compound of interest, have shown promise as antimicrobial agents. The β-N-(4-methoxybenzoyl)- and β-N-(3-nitrobenzoyl)hydrazides of these acids, obtained through specific synthesis processes, exhibited antibacterial activity, suggesting potential applications in developing new antimicrobial drugs (Zvereva, Milyutin, Bobrovskaya, & Odegova, 2005).

Environmental Science

Degradation of Environmental Pollutants : Research into the degradation pathways of phenolic pollutants, such as gallic acid (a compound related to this compound), has led to the identification of bacterial clusters capable of utilizing these compounds. This research provides insights into the potential for bioremediation strategies to address phenolic pollution in natural environments. The characterization of such degradation pathways is crucial for developing technologies to mitigate the impact of phenolic compounds on the environment (Nogales, Canales, Jiménez-Barbero, Serra, Pingarrón, García, & Díaz, 2011).